Cas no 89021-14-7 (2-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde)

2-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde structure
89021-14-7 structure
Product Name:2-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde
CAS No:89021-14-7
MF:C8H7N3O
MW:161.160681009293
CID:615693
PubChem ID:2759865
Update Time:2025-04-19

2-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-Imidazo[1,2-a]pyrimidine-3-carboxaldehyde
    • 2-METHYL-IMIDAZO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE
    • 2-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde
    • Imidazo[1,2-a]pyrimidine-3-carboxaldehyde, 2-methyl-
    • DTXSID20374952
    • AKOS006277285
    • 2-methyl-4H-imidazo[3,2-a]pyrimidine-3-carbaldehyde
    • 2-Methyl-imidazo[1,2-a]pyrimidine-3-carbaldehyde, AldrichCPR
    • CS-0359330
    • 89021-14-7
    • F8885-1691
    • MDL: MFCD03789008
    • Inchi: 1S/C8H7N3O/c1-6-7(5-12)11-4-2-3-9-8(11)10-6/h2-5H,1H3
    • InChI Key: HQODBPTZRNLCBK-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C)N=C2N=CC=CN12

Computed Properties

  • Exact Mass: 161.059
  • Monoisotopic Mass: 161.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.3Ų

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